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Compound of Interest

Compound Name: 2-Hydroxy-5-nitrosobenzaldehyde
CAS No.: 176095-48-0
Cat. No.: B071430

Get Quote

Executive Summary: Spectral Identity

2-Hydroxy-5-nitrosobenzaldehyde (CAS 89677-90-7) is a specialized chromophore
exhibiting significant solvatochromism and pH-dependent spectral shifts due to nitroso-oxime
tautomerism. It is distinct from the more common 5-nitrosalicylaldehyde (2-hydroxy-5-
nitrobenzaldehyde), a standard reagent in spiropyran synthesis.
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Primary Secondary

Parameter Appearance
Acidic / Neutral Media 300 — 315 nm ~260 nm Pale Yellow

Basic Media (Anionic) 400 — 430 nm ~330 nm Deep Yellow/Green
Transition Type (Nitroso) (Benzene)

Chemical Identity & Tautomeric Equilibrium
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To accurately interpret the UV-Vis spectrum, one must understand the dynamic equilibrium of
the molecule. Unlike the static nitro analog, the nitroso compound exists in a tautomeric
balance between the Phenolic (Benzenoid) form and the Quinone Oxime (Quinoid) form.

Tautomerism Diagram

The following diagram illustrates the proton transfer that dictates the observed absorption
maxima.
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Caption: The nitroso-oxime tautomerism shifts the conjugation system, causing significant
bathochromic shifts in polar or basic media.

Comparative Analysis: Nitroso vs. Nitro Alternatives

In drug development and ligand design, this compound is often compared to its nitro analog or
the parent nitrosophenol.

Table 1: Comparative Spectral Performance
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Feature

2-Hydroxy-5-
nitrosobenzaldehyde

2-Hydroxy-5-
nitrobenzaldehyde
(Alternative)

p-Nitrosophenol
(Parent)

Nitro (-NO
Functional Group Nitroso (-NO) Nitroso (-NO)
)
Primary 310 nm (broad tail to
305 nm 298 nm
(EtOH) 350)
Alkaline Shift ( +100 nm (Strong
) +30-40 nm (Moderate) +100 nm
) Bathochromic)
High (~1.5 Medium (~1.0
10 10
Molar Absorptivity (
M M High
)
cm cm
) )

Key Application

Metal Chelation (Fe,
Co), Tautomeric

Probes

Spiropyran Synthesis,
Schiff Bases

Dye synthesis

Stability

Moderate (Oxidation

sensitive)

High (Very stable)

Low (Polymerizes)

Critical Insight for Researchers: If your experimental goal is metal ion detection (specifically

Fe(ll) or Co(ll)), the Nitroso variant is superior due to its ability to form deeply colored chelate

complexes (often absorbing at 600-700 nm). If your goal is photochromic material synthesis

(e.g., spiropyrans), you likely require the Nitro variant (CAS 97-51-8), as the nitroso group

interferes with standard indoline coupling.

Experimental Protocol: Spectroscopic
Determination
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This protocol ensures accurate

determination by controlling pH and solvent polarity, preventing artifacts caused by tautomeric
shifts.

Reagents & Equipment[2][3][4][5]

* Analyte: 2-Hydroxy-5-nitrosobenzaldehyde (Recrystallized from ethanol).[1]

e Solvents: Spectroscopic grade Methanol (MeOH), Dichloromethane (DCM), and 0.1 M
NaOH.

o Buffer: Phosphate buffer (pH 7.0) and Acetate buffer (pH 4.0).

Workflow Diagram

Start: Stock Solution Prep
(2 mM in MeOH)

Split Aliquots

Path A: Solvatochromism Path B: pH Study
Dilute in DCM (Non-polar) Dilute in Buffer pH 4
vs MeOH (Polar) vs Buffer pH 10
Measure UV-Vis (200-500 nm) Measure UV-Vis (200-600 nm)
Observe Tautomeric Shift Observe Anionic Shift

Calculate Molar Absorptivity (€)

Apply Beer-Lambert Law
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Caption: Workflow for distinguishing solvatochromic (solvent polarity) and halochromic (pH)
effects on the absorption spectrum.

Step-by-Step Procedure

o Stock Preparation: Dissolve 1.6 mg of 2-hydroxy-5-nitrosobenzaldehyde (MW = 151.12
g/mol ) in 10 mL of methanol to create a ~1 mM stock solution. Note: Use amber glass to
prevent photo-degradation.

e Solvent Scan (Tautomer Check):
o Dilute 100

L of stock into 3 mL of DCM (favors Benzenoid form). Scan 250-500 nm. Expect peak
300 nm.

o Dilute 100

L of stock into 3 mL of Methanol (favors Quinoid form). Scan 250-500 nm. Expect
broadening or shift to

340 nm.
e pH Scan (lonization Check):
o Add 100

L stock to 3 mL 0.1 M NaOH. The solution should turn deep yellow/orange.

o Measure

.[2] A strong band at 410-430 nm confirms the phenolate anion, characteristic of p-
nitrosophenol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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